An In-depth Technical Guide to BP Fluor 405 DBCO for Researchers, Scientists, and Drug Development Professionals
An In-depth Technical Guide to BP Fluor 405 DBCO for Researchers, Scientists, and Drug Development Professionals
Introduction
BP Fluor 405 DBCO is a water-soluble, blue-fluorescent dye that has become an important tool in biological research and drug development.[1][2][3] Its core utility lies in its dibenzocyclooctyne (DBCO) group, which enables it to react with azide-functionalized molecules through a copper-free click chemistry reaction known as Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC).[2][4] This bioorthogonal reaction is highly specific and can be performed in aqueous buffers under physiological conditions without the need for a cytotoxic copper catalyst, making it ideal for labeling biomolecules in living systems.[4][5] The BP Fluor 405 component of the molecule is a bright, photostable fluorophore with an excitation maximum around 402 nm and an emission maximum around 424 nm, making it well-suited for excitation by the 407 nm spectral line of a krypton laser or a 408 nm violet laser diode.[6][7][8] This dye is spectrally similar to other popular blue fluorescent dyes such as Alexa Fluor® 405 and DyLight® 405.[8]
This technical guide provides a comprehensive overview of BP Fluor 405 DBCO, including its physicochemical properties, detailed experimental protocols for its use in bioconjugation and cell labeling, and a discussion of its applications in biological research.
Core Properties and Quantitative Data
| Property | Value | Source(s) |
| Excitation Maximum (λex) | 402 nm | [6][7] |
| Emission Maximum (λem) | 424 nm | [6][7] |
| Molar Extinction Coefficient (ε) | 35,000 cm⁻¹M⁻¹ at 402 nm | [6][8] |
| Molecular Weight | ~771.8 g/mol to 774.79 g/mol (protonated) | [6][8][9] |
| Quantum Yield (Φ) | ~0.92 (for Alexa Fluor 405) | [10] |
| Solubility | Water, DMSO, DMF | [6][8] |
| Storage | -20°C, desiccated, protected from light | [6][8][11] |
Experimental Protocols
Antibody Labeling with BP Fluor 405 DBCO
This protocol describes the general procedure for labeling an antibody with BP Fluor 405 DBCO. The DBCO group on the dye will react with azide (B81097) groups that have been introduced onto the antibody.
Materials:
-
Antibody of interest (with azide modification)
-
BP Fluor 405 DBCO
-
Anhydrous Dimethylsulfoxide (DMSO)
-
Reaction Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4)
-
Spin desalting column for purification
Procedure:
-
Antibody Preparation:
-
Ensure the antibody is in an amine-free and azide-free buffer at a concentration of 1-10 mg/mL.[12] If necessary, perform a buffer exchange using a desalting column.
-
-
BP Fluor 405 DBCO Stock Solution:
-
Prepare a 10 mM stock solution of BP Fluor 405 DBCO in anhydrous DMSO.[5]
-
-
Conjugation Reaction:
-
Purification:
-
Remove unreacted BP Fluor 405 DBCO using a spin desalting column equilibrated with the desired storage buffer (e.g., PBS).[5]
-
-
Characterization (Optional):
-
The degree of labeling (DOL) can be estimated by measuring the absorbance of the conjugate at 280 nm (for the protein) and 402 nm (for the dye).
-
Live Cell Labeling of Azide-Modified Cell Surface Glycans
This protocol outlines the steps for labeling live cells that have been metabolically engineered to express azide groups on their surface glycans.
Materials:
-
Live cells cultured with an azide-containing metabolic precursor (e.g., Ac₄ManNAz)
-
BP Fluor 405 DBCO
-
Cell culture medium
-
Phosphate-Buffered Saline (PBS)
-
Fluorescence microscope
Procedure:
-
Cell Preparation:
-
Culture cells in a suitable medium containing an azide-modified sugar (e.g., 25-50 µM Ac₄ManNAz) for 24-48 hours to allow for metabolic incorporation into cell surface glycans.[13]
-
-
Labeling Solution Preparation:
-
Prepare a working solution of BP Fluor 405 DBCO in pre-warmed complete cell culture medium at a final concentration of 20-50 µM.[13]
-
-
Cell Labeling:
-
Washing:
-
Wash the cells three to four times with warm PBS to remove any unreacted dye.[13]
-
-
Imaging:
-
Image the labeled cells using a fluorescence microscope with appropriate filter sets for the 405 nm excitation and corresponding emission.
-
Visualizations
Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC) Reaction
Caption: The SPAAC reaction between BP Fluor 405 DBCO and an azide-modified biomolecule.
General Workflow for Antibody Labeling and Purification
Caption: A generalized workflow for the labeling and purification of an antibody with BP Fluor 405 DBCO.
Application in Studying Phosphatidylcholine Metabolism
A study by Yamaji et al. (2022) utilized a spectrally similar dye, AF405-DBCO, in a high-throughput CRISPR screen to identify genes involved in phosphatidylcholine (PC) metabolism and transport. This provides a concrete example of how BP Fluor 405 DBCO could be applied to investigate a specific metabolic pathway. In this study, cells were metabolically labeled with an azide-containing choline (B1196258) analog (N₃-Cho), which is incorporated into PC. The azide-labeled PC was then detected at the plasma membrane using AF405-DBCO.
Caption: Workflow for a CRISPR screen to identify genes in PC metabolism using BP Fluor 405 DBCO.
Applications in Research and Drug Development
The unique properties of BP Fluor 405 DBCO make it a versatile tool for a wide range of applications:
-
Live-Cell Imaging: Its ability to be used in copper-free click chemistry makes it ideal for labeling and tracking biomolecules in living cells without causing cytotoxicity.[4][14] This includes the visualization of cell surface glycans, lipids, and proteins.
-
Flow Cytometry: The bright blue fluorescence of BP Fluor 405 makes it suitable for multicolor flow cytometry applications, allowing for the identification and quantification of specific cell populations.[1][2][3]
-
Super-Resolution Microscopy: BP Fluor 405 is compatible with super-resolution techniques like Stochastic Optical Reconstruction Microscopy (STORM), enabling the visualization of cellular structures with nanoscale resolution.[1][2][3]
-
Bioconjugation: This dye can be used to label a variety of biomolecules, including proteins, peptides, and nucleic acids, for use in various downstream applications such as immunoassays and probe development.[4]
-
Drug Development: In drug development, BP Fluor 405 DBCO can be used to track the delivery of drug candidates to their targets and to study drug-target engagement.
Conclusion
BP Fluor 405 DBCO is a powerful and versatile fluorescent probe for the specific labeling of biomolecules in both fixed and living systems. Its bright blue fluorescence, combined with the bioorthogonality of the copper-free click reaction, provides researchers with a robust tool for a wide array of applications, from fundamental cell biology to the development of new therapeutics. The detailed protocols and data presented in this guide are intended to enable researchers to effectively incorporate this valuable reagent into their experimental workflows.
References
- 1. Super-multiplexed fluorescence microscopy via photostability contrast - PMC [pmc.ncbi.nlm.nih.gov]
- 2. benchchem.com [benchchem.com]
- 3. BP Fluor 405, Alexa Fluor 405 equivalent | BroadPharm [broadpharm.com]
- 4. vectorlabs.com [vectorlabs.com]
- 5. broadpharm.com [broadpharm.com]
- 6. documents.thermofisher.com [documents.thermofisher.com]
- 7. BP Fluor 405 DBCO, 2362006-29-7 | BroadPharm [broadpharm.com]
- 8. vectorlabs.com [vectorlabs.com]
- 9. BP Fluor 405 DBCO | 荧光染料 | MCE [medchemexpress.cn]
- 10. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 | Thermo Fisher Scientific - FR [thermofisher.com]
- 11. medkoo.com [medkoo.com]
- 12. benchchem.com [benchchem.com]
- 13. benchchem.com [benchchem.com]
- 14. pnas.org [pnas.org]
